Cas no 5632-17-7 (4-(Chloromethyl)quinoline)

4-(Chloromethyl)quinoline is a versatile quinoline derivative characterized by the presence of a reactive chloromethyl group at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functionalized quinoline derivatives. The chloromethyl group facilitates further functionalization through nucleophilic substitution or cross-coupling reactions, enabling the introduction of diverse substituents. Its stability and well-defined reactivity make it suitable for controlled synthetic transformations. The compound is typically handled under inert conditions due to its sensitivity to moisture. Applications include the development of bioactive molecules and coordination chemistry ligands, where its structural framework enhances binding properties.

4-(Chloromethyl)quinoline structure

Product Name:4-(Chloromethyl)quinoline

CAS No:5632-17-7

MF:C₁₀H₈ClN

MW:177.630221366882

MDL:MFCD10697635

CID:821409

PubChem ID:12355701

Update Time:2025-06-07

4-(Chloromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)quinoline
- 4-CHLOROMETHYLQUINOLINE
- 4-Chloromethyl-quinoline
- MDL： MFCD10697635
- Inchi： 1S/C10H8ClN/c11-7-8-5-6-12-10-4-2-1-3-9(8)10/h1-6H,7H2
- InChI Key： OLSKQWRLRYMCAO-UHFFFAOYSA-N
- SMILES： ClCC1C=CN=C2C=CC=CC=12

Computed Properties

Exact Mass: 177.03464
Monoisotopic Mass: 177.0345270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

4-(Chloromethyl)quinoline Pricemore >>

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Chemenu	CM125675-1g	4-(chloromethyl)quinoline	5632-17-7	95%	1g	$371	2021-08-05
Alichem	A189004369-1g	4-(Chloromethyl)quinoline	5632-17-7	95%	1g	$329.60	2023-09-01
TRC	C253511-100mg	4-Chloromethyl-quinoline	5632-17-7		100mg	$ 115.00	2022-04-01
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Chemenu	CM125675-250mg	4-(chloromethyl)quinoline	5632-17-7	95%+	250mg	$***	2023-05-30
Chemenu	CM125675-1g	4-(chloromethyl)quinoline	5632-17-7	95%+	1g	$***	2023-05-30
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